Cas no 850364-08-8 (4-benzyloxy-2H-indazole)

4-benzyloxy-2H-indazole structure
4-benzyloxy-2H-indazole structure
Product Name:4-benzyloxy-2H-indazole
CAS No:850364-08-8
MF:C14H12N2O
MW:224.257883071899
MDL:MFCD06858676
CID:720206
PubChem ID:23134473
Update Time:2024-10-26

4-benzyloxy-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzyloxy)-1H-indazole
    • 1H-Indazole,4-(phenylmethoxy)-
    • 4-(BENZYLOXY)-1HINDAZOLE
    • 4-Benzyloxy-1H-indazole
    • 1H-Indazole, 4-(phenylmethoxy)-
    • 4-phenylmethoxy-1H-indazole
    • PubChem7836
    • KTYOLSBHUABXAW-UHFFFAOYSA-N
    • 4-[(Phenylmethyl)oxy]-1H-indazole
    • 3132AC
    • TRA0046808
    • SY020779
    • AB0049555
    • ST24043018
    • 4-benzyloxy-2H-indazole
    • 4-(Phenylmethoxy)-1H-indazole (ACI)
    • SCHEMBL1142167
    • AC-29367
    • DB-076217
    • 850364-08-8
    • AKOS015898406
    • EN300-90252
    • DS-16579
    • Z1259281519
    • DTXSID60630903
    • MFCD06858676
    • CS-0156158
    • MDL: MFCD06858676
    • Inchi: 1S/C14H12N2O/c1-2-5-11(6-3-1)10-17-14-8-4-7-13-12(14)9-15-16-13/h1-9H,10H2,(H,15,16)
    • InChI Key: KTYOLSBHUABXAW-UHFFFAOYSA-N
    • SMILES: N1NC2C(=C(C=CC=2)OCC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 224.095
  • Monoisotopic Mass: 224.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9
  • XLogP3: 3

Experimental Properties

  • Density: 1.247
  • Melting Point: 118-123℃ (heptane )
  • Boiling Point: 422.4℃ at 760 mmHg
  • Flash Point: 152.5 °C

4-benzyloxy-2H-indazole Security Information

4-benzyloxy-2H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-benzyloxy-2H-indazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Toluene ;  2.5 h, rt
1.2 Reagents: Isoamyl nitrite ;  rt; rt → 80 °C; 18 h, 80 °C; 80 °C → 40 °C
1.3 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydroxide Solvents: Methanol ,  Water ;  4 h, 40 °C; 40 °C → rt
Reference
Process Development and Scale-up of AG035029
Saenz, James; et al, Organic Process Research & Development, 2007, 11(1), 30-38

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum ,  Carbon Solvents: Ethanol ,  Water ;  18 h, 50 psi, rt
2.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Toluene ;  2.5 h, rt
2.2 Reagents: Isoamyl nitrite ;  rt; rt → 80 °C; 18 h, 80 °C; 80 °C → 40 °C
2.3 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydroxide Solvents: Methanol ,  Water ;  4 h, 40 °C; 40 °C → rt
Reference
Process Development and Scale-up of AG035029
Saenz, James; et al, Organic Process Research & Development, 2007, 11(1), 30-38

4-benzyloxy-2H-indazole Raw materials

4-benzyloxy-2H-indazole Preparation Products

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